Sodium-ion batteries (SIBs) have attracted tremendous attention for large-scale stationary grid energy storage. With the upcoming commercialization of SIBs in the foreseeable future, developing high-performance carbon anodes from sustainable biomass is becoming increasingly important in the preparation of cost-effective SIBs. This review summarizes advanced carbon anodes for SIBs derived from various lignocellulose biomass waste. The history of our understanding of sodium storage mechanisms in carbon anodes is first discussed to clarify their structure-performance relationships. Conventional preparation strategies including pore structure design, heteroatom doping, control of the graphitic structure, and morphology control and their effects on the sodium storage capability of biomass-derived carbon anodes are then discussed. Finally, the practical applications, future research directions and challenges for the use of biomass-derived carbon anodes for SIBs are discussed from the aspects of synthesis methods, microstructure control and production costs.

Several graphite samples with different microstructures were prepared from anthracite using an industrial silicon powder as a catalyst. The mechanism of the catalytic reaction and the electrochemical properties of the prepared coal-based graphite in lithium anodes were investigated. The correlation between the microstructure and the properties of the graphite was also discussed. Results show that the sample with 5% silicon (G-2800-5%) has the best lithium storage. It has the most graphitic structure with a degree of graphitization of 91.5% as determined from the interlayer spacing. When used as an anode material, a high reversible capacity of 369.0 mAh g−1 was achieved at 0.1 A g−1 and its reversible capacity was 209.0 mAh g−1 at a current density of 1 A g−1. It also had good cycling stability with a capacity retention of 92.2% after 200 cycles at 0.2 A g−1. The highly developed graphite structure, which is favorable for the formation of a stable SEI and therefore reduces lithium ion loss, is responsible for the superior electrochemical performance.

With the rapid development of electric vehicles and large-scale power grids, lithium-ion batteries inevitably face the problem that their limited energy density and high cost cannot meet the growing demand. Room temperature sodium-sulfur (RT Na-S) batteries, which have the potential to replace lithium-ion batteries, have become a focus of attention. However, the challenging problem of their poor cycling performance cause by the “shuttle effect” of the reaction intermediates (sodium polysulfides) needs to be addressed. We report a method to incorporate TiO2 nano particles into the multichannels of electrospun carbon fibers (TiO2@MCCFs) to stabilize the sulfur compounds and produce high-performance RT Na-S batteries. The TiO2@MCCFs were prepared by electrospinning followed by heat treatment, and were infiltrated by molten sulfur to fabricate S/TiO2@MCCF cathode materials. The addition of the TiO2 nanoparticles increases the affinity of cathode materials for polysulfides and promotes the conversion of polysulfides to lower order products. This was verified by DFT calculations. A S/TiO2@MCCF cathode with a S content of 54% has improved electrochemical rate and cycling performance, with a specific capacity of 445.1 mAh g−1 after 100 cycles at 0.1 A g−1 and a nearly 100% Coulombic efficiency. Even at 2 A g−1, the cathode still has a capacity of 300.5 mAh g−1 after 500 cycles. This work provides a new way to construct high performance RT Na-S battery cathodes.

Hydrogen is considered one of the most likely alternative clean energy fuel to traditional fossil fuels. One of the most attractive hydrogen production strategies is water splitting, but the need for expensive Pt precious metal catalysts to catalyze the hydrogen evolution reaction (HER) is a problem. Recently, two-dimensional transition metal dichalcogenides (TMDs), especially MoS2, have attracted intense interest as a non-precious metal HER catalyst due to their low cost and relatively high catalytic activity. However, their poor electron conductivity and the limited number of active sites at their edges have greatly limited their overall catalytic performance. We report the direct growth of three representative TMDs (MoS2, NbS2 and WS2) on a conductive carbon paper substrate using chemical vapor deposition and have studied the effects of temperature and gas flow rate on their morphology and structure. All the as-grown TMDs have a 2D nanosheet morphology and were aligned perpendicular to the carbon paper. The WS2 nanosheets had the smallest sheet size with a diameter of ca. 100-200 nm and, more interestingly, were assembled into a one-dimensional nanofiber, leading to the highest HER activity. Additional electrochemical cathodic activation further improved the HER activity of the TMDs, and the structural changes after the activation were investigated by TEM combined with in-situ electrochemical Raman spectroscopy. The activated NbS2 contained large triangular or truncated triangular S vacancy areas, which is distinctly different from the individual S vacancies in MoS2.

Recent developments on the capacitive deionization (CDI) technique for water desalination are reviewed with a focus on carbon as the electrode material. The capacity and rate of salt adsorption and charge efficiency of various types of CDI cells, i.e. flow-by, membrane, flow-through-electrode, and flowing electrode cells are compared. Various carbon electrode materials for capacitor-type and battery-type cells are discussed. The flowing electrode cell with the short-circuit operation mode seems to be the most promising one for practical applications.

AbstractIn lithium-sulfur (Li-S) batteries, the electrochemical properties of the sulfur cathode are determined by the sulfur host, and this controls the shuttle effect and the kinetics, two of the major problems in these batteries. We confined the S in hollow thin-wall C/Mo2C particles smaller than 7 nm across that clustered together to form micrometer-size particles. The conducting network of C/Mo2C shells facilitates lithium-ion and electron transport while acting as a barrier to the outward diffusion of polysulfides. They also improve the redox kinetics because of the catalytic conversion of polysulfides to sulfur. As a result of these features the material achieved a high reversible capacity of 1 210 mAh g−1 at 0.5 C with a low capacity fade rate of 0.127% per cycle over 300 cycles and a high rate performance (780 mAh g−1 at 3.0 C). It is expected that this work will help in the design of sulfur hosts for Li-S batteries with a high rate performance and high cycling stability.

Hollow porous carbon fibers for Li-S battery electrodes were prepared by the KOH activation of carbon prepared from hollow polyacrylonitrile fibers. The fibers had a high specific surface area of 2 491 m2·g−1, a large pore volume of 1.22 cm3·g−1 and an initial specific capacity of 330 mAh·g−1 at a current density of 1 C. To improve their electrochemical performance, the fibers were modified by treatment with hydrazine hydrate to prepare nitrogen-doped hollow porous carbon fibers with a specific surface area of 1 690 m2·g−1, a pore volume of 0.84 cm3·g−1 and a high nitrogen content of 8.81 at%. Because of the increased polarity and adsorption capacity produced by the nitrogen doping, the initial specific capacity of the fibers was increased to 420 mAh·g−1 at a current density of 1 C.

AbstractReducing CO2 emission has become one of the most urgent issues in the world. The use of abundant solar energy to convert carbon dioxide into carbon-based chemicals would be a tremendous advance. There are many papers on photocatalysis or thermal catalysis in the reduction of CO2, however, there is little research on photothermal catalysis for this purpose. We summarize our current knowledge of this topic, and the classification of catalysts (new carbon materials, oxide materials, metal sulfide materials, MOF materials, layered double hydroxide materials), their modification and their use in the reduction of CO2 is discussed. Trends in the development of new catalysts are considered.

AbstractA novel pantograph carbon slider (PCS-1) was designed and prepared via mold pressing, hot extrusion and sintering using sulfonated graphene (SG) as additive. The results show that PCS-1 demonstrates an obvious enhanced mechanical strength and wear performances than that of carbon slider in the absence of SG (PCS-0). For example, the current-carrying wear test indicates that the flexural strength of PCS-1 is 41.8% higher than that PCS-0 counterparts. The wear rate of PCS-1 reduces 51.0% and 50.0% in the wet and normal conditions, respectively. Moreover, the presence of SG, as reflected in scanning electron microscopy, polarizing microscope and white light interferometer, can markedly decrease the number of random cracks, increase the compactness of fracture surface and inhibit the electro-erosion of the slider materials, thus improving the mechanical strength and wear resistance significantly.

Carbon fiber/epoxy (CF/EP) composites are widely used in the aerospace industry, but their interlaminar properties and out-of-plane thermal conductivity are poor because of the lack of CF reinforcement in the interlaminar area. We prepared carbon nanotube/polyimide (CNT/PI) composite films and used them to improve the interlaminar fracture toughness (ILFT) and thermal conductivity of laminates of CF/EP. Interleaving CNT/PI films with unidirectional CF/EP prepregs increased the mode I (the pre-cracked laminate failure is governed by peel forces) and mode II (the crack is propagated by shear stresses) ILFT of CF/EP laminates by 260% and 220%, respectively, which is attributed to the reinforcement effect of the CNTs and the plastic deformation of PI film. In addition, the out-of-plane thermal conductivity of the laminates is improved by introducing CNT/PI films because of their intrinsic high thermal conductivity and the continuous conductive network of CNTs. This toughening method provides an effective strategy for improving the thermal conductivity and mechanical properties of CF/EP laminates simultaneously.